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Specificity of MPI1-0479605

The key information on MPI-0479605's selectivity is summarized in the table below.

Aspect Description

Primary Target Mps1 (also known as TTK), a mitotic kinase critical for the spindle assembly
checkpoint (SAC) [1] [2] [3].

Reported Selective over Aurora kinases [3]. It is structurally similar to an earlier inhibitor,
Specificity reversine, but was developed to lack activity against Aurora kinases [3].
Biochemical 1.8 nM for Mps1 [1] [3].

Potency (ICso)

Selectivity Profile >40-fold selectivity over a panel of other closely related kinases [1] [3].

Experimental Evidence for Specificity

The conclusion that MPI-0479605 is specific for Mps1 is supported by several experimental methods.

e Medicinal Chemistry Optimization: MPI1-0479605 was derived from the scaffold of reversine [3] [4].
While reversine is a known inhibitor of both Mps1 and Aurora B, the specific chemical modifications
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used to create MPI-0479605 were designed to and successfully eliminated its activity against Aurora
kinases [3].

¢ Kinase Selectivity Profiling: The selectivity was confirmed by testing the compound against a large
panel of 120 other kinases [3]. The high selectivity (over 40-fold) indicates that MPI-0479605 binds
potently to Mps1 but does not significantly inhibit Aurora kinases or many other closely related
kinases at physiological concentrations.

Mechanism of Action and Cellular Consequences

The diagram below illustrates the cellular effects that occur due to the specific inhibition of Mps1 by MPI-
0479605.
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This specific mechanism of action—sabotaging the SAC to promote chromosome mis-segregation—is
distinct from the functions of Aurora kinases, which are more directly involved in centrosome maturation,

spindle assembly, and cytokinesis [5].

Research Implications
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The high specificity of MPI-0479605 makes it an excellent tool for:

e Basic Research: Precisely probing the specific functions of Mps1 in the spindle assembly checkpoint
without the confounding effects of Aurora kinase inhibition [6].

e Targeted Therapy Exploration: Serves as a lead compound for developing anti-cancer drugs that work
by inducing aneuploidy, particularly in tumors with high levels of chromosomal instability [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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